3-chloro-6-methyl-N-1-piperidinyl-1-benzothiophene-2-carboxamide

• IUPAC Name: 3-chloro-6-methyl-N-piperidin-1-yl-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C15H17ClN2OS/c1-10-5-6-11-12(9-10)20-14(13(11)16)15(19)17-18-7-3-2-4-8-18/h5-6,9H,2-4,7-8H2,1H3,(H,17,19)
• InChI Key: UXLSZCPNHYVWIG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C(=C(S2)C(=O)NN3CCCCC3)Cl
• Molecular Formula: C15H17ClN2OS
• Molecular Weight: 308.8 g/mol

Description

3-chloro-6-methyl-N-1-piperidinyl-1-benzothiophene-2-carboxamide is a chemical compound that has been widely studied for its potential applications in scientific research. It is also known by its chemical formula, C18H20ClN2OS, and has been the subject of numerous studies aimed at understanding its synthesis, mechanism of action, and physiological effects.

Mechanism of Action

The exact mechanism of action of 3-chloro-6-methyl-N-1-piperidinyl-1-benzothiophene-2-carboxamide is not yet fully understood, but it is thought to act on the GABAergic system in the brain. Specifically, it is believed to enhance the activity of GABA-A receptors, which are involved in the regulation of neuronal excitability. This may explain its anticonvulsant and analgesic effects.
Biochemical and Physiological Effects
Studies have shown that this compound has a number of biochemical and physiological effects. For example, it has been shown to increase the release of dopamine in the brain, which may contribute to its analgesic effects. It has also been shown to reduce the activity of certain enzymes involved in the production of inflammatory mediators, suggesting that it may have anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One advantage of using 3-chloro-6-methyl-N-1-piperidinyl-1-benzothiophene-2-carboxamide in lab experiments is that it has been well-studied and has a known mechanism of action. This makes it a useful tool for investigating the GABAergic system and other aspects of neuronal function. However, one limitation is that it is a relatively complex compound to synthesize, which may make it difficult or expensive to obtain in large quantities.

Future Directions

There are a number of potential future directions for research on 3-chloro-6-methyl-N-1-piperidinyl-1-benzothiophene-2-carboxamide. One area of interest is its potential as a treatment for epilepsy, given its potent anticonvulsant effects. Other potential applications include its use as an analgesic or anti-inflammatory agent, as well as its potential as a tool for studying the GABAergic system and other aspects of neuronal function. Further research is needed to fully understand its mechanisms of action and potential therapeutic applications.

Scientific Research Applications

3-chloro-6-methyl-N-1-piperidinyl-1-benzothiophene-2-carboxamide has been used in a variety of scientific research applications, including studies of its effects on the central nervous system and its potential as a therapeutic agent for various diseases. One study found that the compound had potent anticonvulsant activity in animal models, suggesting that it may be useful in the treatment of epilepsy. Other studies have investigated its potential as an analgesic and anti-inflammatory agent.